![molecular formula C16H10ClFN4OS B286917 6-[(4-Chlorophenoxy)methyl]-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole](/img/structure/B286917.png)
6-[(4-Chlorophenoxy)methyl]-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
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Overview
Description
6-[(4-Chlorophenoxy)methyl]-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, also known as CFT, is a chemical compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of triazolo-thiadiazole derivatives and has been shown to exhibit a wide range of biological activities. In
Mechanism of Action
The exact mechanism of action of 6-[(4-Chlorophenoxy)methyl]-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to act as a positive allosteric modulator of the GABA-A receptor. This results in an increase in the activity of the GABA neurotransmitter, which is responsible for inhibiting the activity of neurons in the brain. This leads to a decrease in the overall excitability of the brain, which can result in the anticonvulsant, anxiolytic, and antidepressant effects observed with this compound.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to increase the levels of GABA in the brain, which can result in a decrease in the overall excitability of the brain. This can result in the anticonvulsant, anxiolytic, and antidepressant effects observed with this compound. In addition, this compound has been shown to have antioxidant properties, which can help protect the brain from oxidative stress.
Advantages and Limitations for Lab Experiments
6-[(4-Chlorophenoxy)methyl]-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has several advantages for lab experiments. It is relatively easy to synthesize and has been extensively studied for its potential therapeutic applications. However, there are also some limitations to its use in lab experiments. For example, it has a relatively short half-life and can be rapidly metabolized in the liver. This can make it difficult to maintain a consistent level of this compound in the body during experiments.
Future Directions
There are several potential future directions for research on 6-[(4-Chlorophenoxy)methyl]-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One area of interest is its potential use as a treatment for Alzheimer's disease and Parkinson's disease. Another area of interest is its potential use as an antitumor and antifungal agent. In addition, further research is needed to fully understand the mechanism of action of this compound and its potential side effects. Overall, this compound has shown great promise as a potential therapeutic agent, and further research is needed to fully explore its potential applications.
Synthesis Methods
The synthesis of 6-[(4-Chlorophenoxy)methyl]-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves a multi-step process that starts with the reaction of 4-chlorobenzyl alcohol with thionyl chloride to form 4-chlorobenzyl chloride. This intermediate is then reacted with 3-fluoroaniline to form 3-(4-chlorobenzyl)-4-fluoroaniline. The final step involves the reaction of this intermediate with thiourea in the presence of sodium hydroxide to form this compound. The overall yield of this process is around 45%.
Scientific Research Applications
6-[(4-Chlorophenoxy)methyl]-3-(3-fluorophenyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been extensively studied for its potential therapeutic applications. It has been shown to exhibit a wide range of biological activities, including anticonvulsant, anxiolytic, and antidepressant effects. It has also been shown to have potential as a treatment for Alzheimer's disease and Parkinson's disease. In addition, this compound has been shown to exhibit antitumor and antifungal activities.
Properties
Molecular Formula |
C16H10ClFN4OS |
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Molecular Weight |
360.8 g/mol |
IUPAC Name |
6-[(4-chlorophenoxy)methyl]-3-(3-fluorophenyl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole |
InChI |
InChI=1S/C16H10ClFN4OS/c17-11-4-6-13(7-5-11)23-9-14-21-22-15(19-20-16(22)24-14)10-2-1-3-12(18)8-10/h1-8H,9H2 |
InChI Key |
RGQAWSTUARJSIH-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC(=C1)F)C2=NN=C3N2N=C(S3)COC4=CC=C(C=C4)Cl |
Canonical SMILES |
C1=CC(=CC(=C1)F)C2=NN=C3N2N=C(S3)COC4=CC=C(C=C4)Cl |
Origin of Product |
United States |
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